Cas no 494769-65-2 (1,5,9-Triazacyclododecane, 1,5,9-tridodecyl-)

• Product Name: 1,5,9-Triazacyclododecane, 1,5,9-tridodecyl-
• CAS No: 494769-65-2
• MF: C₄₅H₉₃N₃
• MW: 676.240033864975
• CID: 1533519
• Update Time: 2024-08-24

1,5,9-Triazacyclododecane, 1,5,9-tridodecyl- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane, 1,5,9-tridodecyl-

• Inchi： 1S/C45H93N3/c1-4-7-10-13-16-19-22-25-28-31-37-46-40-34-42-47(38-32-29-26-23-20-17-14-11-8-5-2)44-36-45-48(43-35-41-46)39-33-30-27-24-21-18-15-12-9-6-3/h4-45H2,1-3H3
• InChI Key： VHTSHDCMNIBGML-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCCCC)CCCN(CCCCCCCCCCCC)CCCN(CCCCCCCCCCCC)CCC1

Computed Properties

• Exact Mass: 675.73749

Experimental Properties

• Density: 0.851±0.06 g/cm3(Predicted)
• Boiling Point: 695.7±50.0 °C(Predicted)
• PSA: 9.72
• pka: 9.91±0.20(Predicted)